Cas no 90094-35-2 (4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine)
90094-35-2 structure
Product Name:4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine
CAS No:90094-35-2
MF:C17H29N3S
MW:307.497262716293
CID:1948618
PubChem ID:3021601
Update Time:2025-04-21
4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine
- 4,6-dimethyl-2-(6-piperidin-1-ylhexylsulfanyl)pyrimidine
- 90094-35-2
- Pyrimidine, 4,6-dimethyl-2-((6-piperidinohexyl)thio)-
- BRN 5561854
- DTXSID60238029
- DTXCID30160520
- 4,6-Dimethyl-2-((6-piperidinohexyl)thio)pyrimidine
- 2-(omega-Piperidinohexylthio)-4,6-dimethylpyrimidine
-
- Inchi: 1S/C17H29N3S/c1-15-14-16(2)19-17(18-15)21-13-9-4-3-6-10-20-11-7-5-8-12-20/h14H,3-13H2,1-2H3
- InChI Key: GUFGDCZFJUEKCL-UHFFFAOYSA-N
- SMILES: S(C1N=C(C)C=C(C)N=1)CCCCCCN1CCCCC1
Computed Properties
- Exact Mass: 307.208219
- Monoisotopic Mass: 307.208219
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.3
- XLogP3: 4.2
Experimental Properties
- Density: 1.06
- Boiling Point: 438.7°C at 760 mmHg
- Flash Point: 219.1°C
- Refractive Index: 1.551
4,6-dimethyl-2-[(6-piperidin-1-ylhexyl)sulfanyl]pyrimidine Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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